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Compound of Interest

Compound Name: Gly-Gly-Gly-PEG4-DBCO

Cat. No.: B8104345

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling, storage,
and disposal of Gly-Gly-Gly-PEG4-DBCO, a PEGylated ADC linker used in the synthesis of
antibody-drug conjugates (ADCs).[1][2] Adherence to these protocols is essential for ensuring
laboratory safety and maintaining the integrity of your research. The toxicological properties of
this specific compound have not been thoroughly investigated, therefore it must be handled
with appropriate caution.[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling Gly-Gly-Gly-PEG4-DBCO in its powdered form and when in solution.
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Operation Required Personal Protective Equipment

- Nitrile or neoprene gloves (double-gloving
recommended)[4] - Lab coat or disposable
o ) ) gown[4] - Safety glasses with side shields or
Weighing and Aliquoting Powder ]
chemical splash goggles[3][4] - Face mask or
respirator (if not handled in a chemical fume

hood)[4]

- Nitrile or neoprene gloves[4] - Lab coat or
Dissolving in Solvent disposable gown[4] - Chemical splash

goggles[3][4]

- Nitrile or neoprene gloves[4] - Lab coat or
Performing Reactions disposable gown[4] - Chemical splash

goggles[3][4]

- Nitrile or neoprene gloves[4] - Lab coat or

Handling Waste disposable gown[4] - Chemical splash
goggles[4]

Note: All personnel handling chemicals are required to wear, at a minimum, pants, closed-toe
shoes, a lab coat, and eye protection.[4] For applications involving hazardous drugs, such as in
the context of ADCs, more stringent PPE like "bunny suit" coveralls, face shields, and
respirators may be necessary.[4][5]

Hazard Identification and First Aid

Based on surrogate safety data for similar DBCO compounds, the primary hazards are related

to irritation and potential toxicity.
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Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[3]
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[3]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation[3]

Specific target organ toxicity — single exposure ] S
H335: May cause respiratory irritation[3][6]
(Category 3)

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek
medical attention.[3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. If irritation develops, seek medical attention.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[3][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never
give anything by mouth to an unconscious person.[3]

Experimental Protocols: Handling and Storage

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. Store the compound in a
tightly sealed container at -20°C in a cool, dry, and well-ventilated area.[1][2] Keep away from
strong acids, alkalis, and oxidizing agents.[4] Stock solutions can be stored at -80°C for up to 6
months or at -20°C for up to 1 month.[1][7]

Safe Handling Workflow:

The following diagram outlines the general workflow for safely handling Gly-Gly-Gly-PEG4-
DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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